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Compound of Interest

Compound Name: 1-Naphthol-D8

Cat. No.: B3044119 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1-Naphthol-D8

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 1-Naphthol-D8. It is intended for researchers, scientists, and drug

development professionals who utilize deuterated compounds as internal standards in

quantitative analyses. This document summarizes key physical data, outlines general

experimental protocols for their determination, and illustrates a typical experimental workflow.

Quantitative Data Summary
The physical and chemical properties of 1-Naphthol-D8 are summarized in the table below.

These values are crucial for its proper handling, storage, and application in experimental

settings.
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Property Value Source(s)

Chemical Formula C₁₀D₈O [1]

Molecular Weight 152.22 g/mol [1][2][3][4]

Appearance Solid

Isotopic Purity 97 - 98 atom % D [3]

CAS Number 207569-03-7 [1][3]

Melting Point
95–99°C (for non-deuterated

1-Naphthol)
[5]

Boiling Point
280°C (for non-deuterated 1-

Naphthol)
[5]

Flash Point 125.0 °C (closed cup)

Solubility

Slightly soluble in water;

soluble in organic solvents

such as ethanol, ether, and

chloroform (for non-deuterated

1-Naphthol).

[5]

Storage Conditions Store at room temperature. [2][3]

Stability
Stable if stored under

recommended conditions.
[2][3]

Experimental Protocols
While specific experimental protocols for the determination of 1-Naphthol-D8's physical

characteristics are not publicly detailed, the following are standard methodologies used for

such solid organic compounds.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A common method for

its determination is the capillary melting point technique.
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Sample Preparation: A small amount of the finely powdered, dry 1-Naphthol-D8 is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Instrumentation: The capillary tube is placed in a melting point apparatus, which consists of a

heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a controlled, slow rate (typically 1-2 °C

per minute) as it approaches the expected melting point.

Data Recording: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. A narrow

melting range typically indicates high purity.

Solubility Assessment
Solubility is determined to understand the appropriate solvent systems for analysis and

formulation.

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, methanol,

acetone, chloroform, hexane) is selected.

Sample Preparation: A pre-weighed amount of 1-Naphthol-D8 (e.g., 1 mg) is placed into a

small vial.

Titration and Observation: A measured volume of the selected solvent is added incrementally

to the vial at a constant temperature (e.g., 25 °C). After each addition, the mixture is vortexed

or agitated.

Endpoint Determination: The process is continued until the solid is completely dissolved. The

solubility is then expressed in terms of mass per unit volume (e.g., mg/mL). The terms

"slightly soluble," "soluble," etc., are based on standard pharmacopeial definitions.

Logical Workflow Visualization
As a deuterated analog, 1-Naphthol-D8 is most commonly employed as an internal standard in

quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or
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gas chromatography-mass spectrometry (GC-MS), for the accurate measurement of its non-

deuterated counterpart, 1-Naphthol. The following diagram illustrates this logical workflow.

Sample Preparation

Analytical Measurement

Data Processing

Biological or Environmental Sample

Spike with 1-Naphthol-D8 (Internal Standard)

Extraction of Analytes

LC-MS or GC-MS Analysis

Signal Detection (Analyte and Standard)

Calculate Peak Area Ratio (1-Naphthol / 1-Naphthol-D8)

Quantification using Calibration Curve

Final Concentration of 1-Naphthol
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Click to download full resolution via product page

Caption: Workflow for the use of 1-Naphthol-D8 as an internal standard in quantitative

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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